2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide

• IUPAC Name: 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C16H17NO3/c1-12-6-8-13(9-7-12)20-11-10-17-16(19)14-4-2-3-5-15(14)18/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key: SZVNNPPFJGXQBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCNC(=O)C2=CC=CC=C2O
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• Solubility: 4.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide, also known as BRL37344, is a selective β3-adrenoceptor agonist that has been widely studied for its potential therapeutic applications. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide acts as a selective agonist for β3-adrenoceptors, which are primarily found in adipose tissue and the cardiovascular system. Activation of these receptors leads to increased lipolysis in adipose tissue, as well as vasodilation in the cardiovascular system.
Biochemical and Physiological Effects:
In addition to its effects on lipolysis and vasodilation, 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been found to have a number of other biochemical and physiological effects. These include increased glucose uptake in skeletal muscle, increased expression of genes involved in lipid metabolism, and improved mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide in lab experiments is its selectivity for β3-adrenoceptors, which allows for more targeted research. However, one limitation is that its effects may vary depending on the tissue or cell type being studied.

Future Directions

There are many potential future directions for research involving 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide. Some possible areas of study include its use in treating obesity and metabolic disorders, its effects on mitochondrial function, and its potential as a treatment for hypertension. Additionally, further research may be needed to fully understand the mechanisms underlying its various biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide involves the reaction of 4-methylphenol with ethylene oxide to form 2-(4-methylphenoxy)ethanol. This intermediate is then reacted with 2-aminobenzamide in the presence of a base to yield 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide.

Scientific Research Applications

2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been studied extensively for its potential use in treating various medical conditions, including obesity, diabetes, and cardiovascular disease. It has been found to increase energy expenditure and improve insulin sensitivity, making it a potential treatment for metabolic disorders. Additionally, 2-hydroxy-N-[2-(4-methylphenoxy)ethyl]benzamide has been shown to have a vasodilatory effect, which may make it useful in the treatment of hypertension.